Cas no 42159-74-0 (2-amino-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product name: 2-amino-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 42159-74-0
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 6610482
• PubChem ID: 402541

2-amino-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• AB01332475-02
• NSC716565
• NCGC00341193-01
• F0147-0274
• NSC-716565
• 2-amino-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• 42159-74-0
• AKOS005393690

• Inchi： 1S/C10H12N2S/c1-6-2-3-9-7(4-6)8(5-11)10(12)13-9/h6H,2-4,12H2,1H3
• InChI Key： JZZJGLHCFJZIIN-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC(C)C2)N

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes